Cas no 88168-62-1 ((2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid)

(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid structure
88168-62-1 structure
Product Name:(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
CAS No:88168-62-1
MF:C13H17NO4S
MW:283.34338259697
CID:642538
PubChem ID:71410376
Update Time:2025-04-19

(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • D-Valine, 3-mercapto-N-[(phenylmethoxy)carbonyl]-
    • (2S)-3-methyl-2-(phenylmethoxycarbonylamino)-3-sulfanylbutanoic acid
    • (2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
    • EN300-28286702
    • N-[(Benzyloxy)carbonyl]-3-sulfanyl-D-valine
    • DTXSID10830057
    • 88168-62-1
    • (2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid
    • Inchi: 1S/C13H17NO4S/c1-13(2,19)10(11(15)16)14-12(17)18-8-9-6-4-3-5-7-9/h3-7,10,19H,8H2,1-2H3,(H,14,17)(H,15,16)/t10-/m0/s1
    • InChI Key: HCJFVQQLIWBSLC-JTQLQIEISA-N
    • SMILES: SC(C)(C)[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 283.08782920g/mol
  • Monoisotopic Mass: 283.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.6Ų

(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Pricemore >>

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